3-(1,3-oxazol-5-yl)benzoic Acid

• IUPAC Name: 3-(1,3-oxazol-5-yl)benzoic acid
• InChI: InChI=1S/C10H7NO3/c12-10(13)8-3-1-2-7(4-8)9-5-11-6-14-9/h1-6H,(H,12,13)
• InChI Key: GDGXRJDVOKNSCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CN=CO2
• Molecular Formula: C10H7NO3
• DSSTOX Substance ID: DTXSID60427810
• Molecular Weight: 189.17 g/mol
• CAS No.: 252928-82-8

Description

3-(1,3-oxazol-5-yl)benzoic Acid is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Cytotoxic Activities

3-(1,3-oxazol-5-yl)benzoic Acid derivatives have been synthesized and evaluated for their antiviral activity. For instance, certain compounds showed distinct antiviral activities against viruses like Herpes simplex and vaccinia viruses (Selvam, Murugesh, Chandramohan, Pannecouque, & De Clercq, 2010).

Antioxidant Properties

Some derivatives of this compound have been studied for their antioxidant activity. In one study, the synthesized compounds showed significant antioxidant activity, particularly affecting the microsomal EROD activity in rats (Kuş, Uğurlu, Özdamar, & Can‐Eke, 2017).

Microwave-Assisted Synthesis

A microwave-assisted synthetic approach has been utilized for creating highly substituted benzo[d]oxazol-5-yl-1H-benzo[d]imidazole on ionic liquid support, which is a derivative of this compound. This methodology aids in drug discovery programs due to its efficiency and simplicity (Chanda, Maiti, Tseng, & Sun, 2012).

Antimicrobial Activity

Compounds derived from this compound have been shown to have antimicrobial properties. For instance, some derivatives exhibit significant antimicrobial activity against various bacterial and fungal strains (El-Meguid, 2014).

Fluorescent Properties and Photophysical Studies

Some derivatives of this compound are fluorescent and have been studied for their photophysical properties. These compounds show potential for applications in fluorescence-based technologies (Phatangare et al., 2013).

Structural Analysis and Synthesis

Studies have been conducted on the synthesis and crystal structure analysis of various derivatives of this compound. These investigations provide insights into the structural and chemical properties of these compounds (Marjani, 2013).

Safety and Hazards

The safety data sheet for 3-(1,3-oxazol-5-yl)benzoic Acid indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Synthesis routes and methods I

Procedure details

To a mixture of 3-formylbenzoic acid (500 mg) and p-toluenesulfonylmethyl isocyanide (715 mg) in methanol (20 mL) was added potassium carbonate (1.38 g) and the mixture was heated under reflux for 2 hours. After evaporation of solvent, the residue was partitioned between ethyl acetate and water. The aqueous layer was separated and acidified with 1N hydrochloric acid. The resulting precipitates were collected and washed with water, methanol and ether to give 3-(1,3-oxazol-5-yl)benzoic acid as a colorless amorphous powder (484 mg).

Synthesis routes and methods II

Procedure details

MeOH (54 mL) was added to a round bottom flask containing K2CO3 (6.74 gm, 48.70 mmol), 1-(isocyanomethylsulfonyl)-4-methylbenzene (5.00 gm, 25.60 mmol), and methyl 3-formylbenzoate (4.00 gm, 24.37 mmol). The reaction mixture was heated at 80° C. for 3 h and then stirred at rt overnight. The mixture was concentrated under reduced pressure. The remaining residue was partitioned between EtOAc and water. The aqueous solution was isolated and acidified using 1N HCl. The acidified aqueous phase was extracted with EtOAc (2×). The organic extracts were combined, washed with saturated aqueous NaCl, dried over MgSO4, filtered and concentrated to give the product, 3-(oxazol-5-yl)benzoic acid, (4.00 gm, 21.15 mmol, 86% yield) as a white solid. Anal. Calcd. for C10H7NO3 m/z 189.0, found: 190.1 (M+H)+. Crude product was used without purification.